3-[(3-iodo-4-methoxybenzylidene)amino]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(E)-(3-iodo-4-methoxyphenyl)methylideneamino]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H16IN3O2S/c1-24-14-7-6-11(8-13(14)19)9-21-22-10-20-17-16(18(22)23)12-4-2-3-5-15(12)25-17/h6-10H,2-5H2,1H3/b21-9+
• InChI Key: NWXDRJLZFDIJHT-ZVBGSRNCSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2C=NC3=C(C2=O)C4=C(S3)CCCC4)I
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2C=NC3=C(C2=O)C4=C(S3)CCCC4)I
• Molecular Formula: C18H16IN3O2S
• Molecular Weight: 465.3 g/mol

Description

3-[(3-iodo-4-methoxybenzylidene)amino]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C18H16IN3O2S and its molecular weight is 465.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 465.00080 g/mol and the complexity rating of the compound is 573. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Potential Pharmacological Activities

• This compound has been synthesized in studies exploring novel heterocyclic compounds with potential pharmacological activities. One such study focused on the synthesis of new benzothiazole pyrimidine derivatives, which demonstrated significant in vitro antibacterial and antifungal activities against various pathogens, highlighting the compound's potential as a lead in drug discovery (Maddila et al., 2016).

Anti-Inflammatory and Analgesic Properties

• Research has been conducted on derivatives of this compound for their anti-inflammatory and analgesic properties. In one study, new chemical structures were synthesized and screened as inhibitors of cyclooxygenase-1 and -2 (COX-1/COX-2), showing significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Anticancer Potential

• Another significant application is in the field of cancer research. A related compound showed marked inhibition against various human cancer cell lines, displaying promising anticancer activity. This highlights the potential of such compounds in developing new cancer therapies (Huang et al., 2020).

Fluorescence and Computational Analysis

• The compound and its derivatives have been studied for their solid-state fluorescence properties. This research is crucial in the development of new fluorescent materials for various applications, including sensing and imaging (Yokota et al., 2012).

Antimicrobial Agents

• Some derivatives of this compound have been synthesized specifically as potential antimicrobial agents. Preliminary testing revealed notable activity against certain strains of bacteria and fungi, suggesting its utility in combating microbial infections (Soliman et al., 2009).

Other Biological Activities

• Research into derivatives of this compound has also revealed various biological activities, including anti-inflammatory, CNS depressant, and antimicrobial properties. Some synthesized compounds exhibited promising biological activities in preclinical testing (Ashalatha et al., 2007).